8-Ethyl-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione

• IUPAC Name: 8-ethyl-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione
• InChI: InChI=1S/C15H19N3S/c1-2-18-10-8-15(9-11-18)16-13(14(19)17-15)12-6-4-3-5-7-12/h3-7H,2,8-11H2,1H3,(H,17,19)
• InChI Key: XUVSZJCPUMXTRJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2(CC1)NC(=S)C(=N2)C3=CC=CC=C3
• Molecular Formula: C15H19N3S
• Molecular Weight: 273.4 g/mol

Description

8-Ethyl-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione, also known as TST, is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. TST belongs to the class of spiro compounds, which are characterized by a unique structure that includes a spirocyclic framework. This compound has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 8-Ethyl-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in cancer cell growth and proliferation. This compound has been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. Additionally, this compound has been shown to inhibit the activity of several protein kinases, including AKT and MAPK, which are involved in cell survival and proliferation.
Biochemical and Physiological Effects
This compound has been found to exhibit a wide range of biochemical and physiological effects, including antioxidant, anti-inflammatory, and neuroprotective properties. Studies have shown that this compound can protect against oxidative stress and inflammation, which are known to contribute to the development of various diseases, including cancer and neurodegenerative disorders. Additionally, this compound has been found to improve cognitive function and memory in animal models, suggesting its potential as a therapeutic agent for neurological disorders.

Advantages and Limitations for Lab Experiments

8-Ethyl-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione has several advantages for use in lab experiments, including its ease of synthesis and low toxicity. Additionally, this compound has been found to exhibit potent anticancer activity, making it a promising candidate for drug development. However, there are some limitations to the use of this compound in lab experiments, including its limited solubility in aqueous solutions and its instability under certain conditions.

Future Directions

There are several future directions for research on 8-Ethyl-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione, including its potential as a therapeutic agent for various diseases, including cancer and neurodegenerative disorders. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets. Furthermore, the development of novel synthetic methods for this compound could lead to the discovery of more potent analogs with improved pharmacological properties.

Scientific Research Applications

8-Ethyl-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione has been the subject of numerous scientific studies, with researchers investigating its potential applications in various fields. One area of research that has gained significant attention is its potential as an anticancer agent. Studies have shown that this compound exhibits cytotoxic effects on a variety of cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest.